Cas no 2137741-08-1 (N-cyclobutyl-2-(dimethylamino)-N-(piperidin-4-yl)acetamide)

• Product Name: N-cyclobutyl-2-(dimethylamino)-N-(piperidin-4-yl)acetamide
• CAS No: 2137741-08-1
• MF: C₁₃H₂₅N₃O
• MW: 239.35710310936
• CID: 6326250
• PubChem ID: 165457629
• Update Time: 2025-05-20

N-cyclobutyl-2-(dimethylamino)-N-(piperidin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2137741-08-1
• EN300-712983
• N-cyclobutyl-2-(dimethylamino)-N-(piperidin-4-yl)acetamide

• Inchi： 1S/C13H25N3O/c1-15(2)10-13(17)16(11-4-3-5-11)12-6-8-14-9-7-12/h11-12,14H,3-10H2,1-2H3
• InChI Key： RZONATUWDIXDJI-UHFFFAOYSA-N
• SMILES： O=C(CN(C)C)N(C1CCNCC1)C1CCC1

Computed Properties

• Exact Mass: 239.199762429g/mol
• Monoisotopic Mass: 239.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.6Ų

Additional information on N-cyclobutyl-2-(dimethylamino)-N-(piperidin-4-yl)acetamide

N-Cyclobutyl-2-(Dimethylamino)-N-(Piperidin-4-Yl)Acetamide: A Comprehensive Overview

N-Cyclobutyl-2-(dimethylamino)-N-(piperidin-4-yl)acetamide, identified by the CAS registry number 2137741-08-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and as a versatile building block in synthetic chemistry. Recent studies have highlighted its unique properties, making it a focal point for researchers exploring novel therapeutic agents.

The molecular structure of N-cyclobutyl-2-(dimethylamino)-N-(piperidin-4-yl)acetamide is notable for its combination of functional groups. The presence of a cyclobutane ring introduces strain and rigidity, which can influence the compound's reactivity and stability. The dimethylamino group contributes to the molecule's basicity, while the piperidine moiety adds complexity to its stereochemistry. These features collectively enhance its potential as a substrate for various chemical transformations.

Recent advancements in synthetic methodology have enabled the efficient synthesis of this compound. Researchers have employed a variety of strategies, including multi-component reactions and catalytic processes, to construct the molecule with high yields and selectivity. These methods not only underscore the versatility of modern synthetic techniques but also pave the way for large-scale production, which is essential for its prospective applications.

In terms of pharmacological activity, N-cyclobutyl-2-(dimethylamino)-N-(piperidin-4-yl)acetamide has shown promise in preliminary studies. Its ability to interact with specific biological targets suggests potential utility in treating various conditions, including neurological disorders and inflammatory diseases. However, further research is required to fully elucidate its mechanism of action and safety profile.

The compound's structural uniqueness also makes it an attractive candidate for exploring novel drug delivery systems. Its amphiphilic nature could facilitate the development of nanomedicines or targeted drug delivery vehicles, enhancing therapeutic efficacy while minimizing side effects. This dual functionality positions it as a valuable asset in both academic and industrial settings.

From an environmental standpoint, the synthesis and disposal of N-cyclobutyl-2-(dimethylamino)-N-(piperidin-4-yl)acetamide must adhere to strict sustainability guidelines. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce the ecological footprint associated with its production. Innovations in catalysis and solvent-free reactions are expected to play a pivotal role in achieving these goals.

In conclusion, N-cyclobutyl-2-(dimethylamino)-N-(piperidin-4-yl)acetamide (CAS No. 2137741-08-1) stands out as a multifaceted compound with immense potential across diverse scientific domains. Its intricate structure, coupled with recent breakthroughs in synthesis and application studies, ensures that it remains at the forefront of chemical research for years to come.